molecular formula C20H18N2O6S B2570747 [6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate CAS No. 877635-86-4

[6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate

Cat. No. B2570747
CAS RN: 877635-86-4
M. Wt: 414.43
InChI Key: BSSHVNGLSNVOIO-UHFFFAOYSA-N
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Description

[6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate is a useful research compound. Its molecular formula is C20H18N2O6S and its molecular weight is 414.43. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Properties

Compounds structurally related to [6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate have shown potential in cancer treatment and anti-inflammatory applications. For example, novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, indicating potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Anti-Tubercular Activity

Another study demonstrated the potential anti-tubercular activity of related compounds. Specifically, a series of 2-(2-amino-6-methylpyrimidin-4-yl)-4-arylmethylidene-2,4-dihydro-3H-pyrazol-3-ones were shown to possess activity against Mycobacterium tuberculosis, suggesting their utility in developing new anti-tubercular agents (Erkin et al., 2021).

Antiviral Properties

Some pyrimidine derivatives, including those structurally similar to the compound , have shown promising antiviral activities. In particular, 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines exhibited inhibitory effects against various viruses, including herpes and retroviruses, indicating their potential in antiviral therapies (Holý et al., 2002).

Antimicrobial and Antioxidant Activities

Compounds related to [6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate have also been explored for their antimicrobial properties. For instance, certain thiopyrimidine and thiazolopyrimidine derivatives have shown antimicrobial effects (Hawas et al., 2012). Additionally, some pyrazolopyridine derivatives demonstrated antioxidant properties, suggesting their potential application in combating oxidative stress (Gouda, 2012).

properties

IUPAC Name

[6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N2O6S/c1-12-4-5-21-20(22-12)29-11-16-9-17(23)18(10-27-16)28-19(24)13-6-14(25-2)8-15(7-13)26-3/h4-10H,11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BSSHVNGLSNVOIO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=NC=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=CC(=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate

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